Cas no 2227682-73-5 (rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227682-73-5
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 6242702
• PubChem ID: 165680157
• Update Time: 2025-05-25

rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227682-73-5
• EN300-1756554

• Inchi： 1S/C11H11NO2S/c1-11(2)8(9(11)10(13)14)7-3-6(4-12)5-15-7/h3,5,8-9H,1-2H3,(H,13,14)/t8-,9+/m1/s1
• InChI Key： KQQVTRDLCQQOAN-BDAKNGLRSA-N
• SMILES： S1C=C(C#N)C=C1[C@@H]1[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 221.05104977g/mol
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.3Ų

Additional information on rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227682-73-5)

The compound rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227682-73-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its distinctive cyclopropane core, combined with a cyanothiophene moiety, makes it a valuable intermediate for the synthesis of bioactive molecules and advanced materials. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the key features of rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is its stereochemistry, which plays a critical role in its interactions with enzymes and receptors. The rac-(1R,3R) configuration ensures that the compound can exhibit enantioselective properties, making it a promising candidate for asymmetric synthesis. This aspect is particularly relevant in the context of chiral drugs, a hot topic in pharmaceutical research, where enantiopure compounds are often required to minimize side effects and enhance efficacy.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in optoelectronics and flexible electronics. The cyanothiophene group in rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid contributes to its electron-withdrawing properties, making it a potential building block for organic semiconductors and photovoltaic materials. This aligns with the growing interest in sustainable energy solutions, a topic frequently searched by users exploring renewable technologies.

The synthesis of rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Chemists are increasingly leveraging flow chemistry and catalytic methods to optimize its production, addressing the industry's need for green chemistry practices. These methodologies not only reduce waste but also align with global trends toward environmentally friendly manufacturing.

Another area of interest is the compound's potential role in agrochemical research. The cyclopropane and cyanothiophene motifs are known to exhibit pesticidal and herbicidal activities, making rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid a candidate for developing next-generation crop protection agents. This is particularly relevant given the increasing focus on food security and sustainable agriculture, topics that dominate discussions in scientific and policy circles.

From a regulatory perspective, rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is not classified as a hazardous substance, making it a safer alternative for research and industrial applications. Its stability under standard conditions further enhances its appeal for large-scale use. However, researchers are advised to adhere to good laboratory practices (GLP) to ensure safe handling and disposal.

In summary, rac-(1R,3R)-3-(4-cyanothiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227682-73-5) is a versatile compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas aligned with sustainability and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.